Cas no 1096874-36-0 (3-(cyclohexylmethyl)amino-2-methylpropanenitrile)

• Product Name: 3-(cyclohexylmethyl)amino-2-methylpropanenitrile
• CAS No: 1096874-36-0
• MF: C₁₁H₂₀N₂
• MW: 180.289902687073
• CID: 6263446
• PubChem ID: 43215471
• Update Time: 2025-05-24

3-(cyclohexylmethyl)amino-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(cyclohexylmethyl)amino-2-methylpropanenitrile
• 1096874-36-0
• EN300-2011943
• 3-[(cyclohexylmethyl)amino]-2-methylpropanenitrile
• AKOS008962966
• 3-(Cyclohexylmethylamino)-2-methylpropanenitrile

• Inchi： 1S/C11H20N2/c1-10(7-12)8-13-9-11-5-3-2-4-6-11/h10-11,13H,2-6,8-9H2,1H3
• InChI Key： MFBJLAVTPYCFTI-UHFFFAOYSA-N
• SMILES： N(CC(C#N)C)CC1CCCCC1

Computed Properties

• Exact Mass: 180.162648646g/mol
• Monoisotopic Mass: 180.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.8Ų

Additional information on 3-(cyclohexylmethyl)amino-2-methylpropanenitrile

Introduction to 3-(cyclohexylmethyl)amino-2-methylpropanenitrile (CAS No. 1096874-36-0)

3-(cyclohexylmethyl)amino-2-methylpropanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1096874-36-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical and chemical research. This compound, featuring a unique structural configuration, exhibits potential applications in the synthesis of bioactive molecules and has been the subject of increasing academic interest. Its molecular structure, comprising a nitrile group, an amine substituent, and a cyclohexylmethyl moiety, positions it as a versatile intermediate in organic synthesis, particularly in the development of novel therapeutic agents.

The significance of 3-(cyclohexylmethyl)amino-2-methylpropanenitrile lies in its ability to serve as a building block for more complex molecules. In recent years, there has been a growing emphasis on the exploration of structurally diverse compounds to address unmet medical needs. The compound's nitrile functionality provides a reactive site for further chemical modifications, enabling the construction of intricate scaffolds that are essential for drug discovery. Moreover, its cyclohexylmethyl group contributes to steric hindrance and lipophilicity, which are critical factors in determining the pharmacokinetic properties of potential drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular properties to enhance drug efficacy and reduce toxicity. 3-(cyclohexylmethyl)amino-2-methylpropanenitrile has been studied in the context of developing novel pharmacophores that target specific biological pathways. For instance, its structural features have been investigated for their potential role in modulating enzyme activity and receptor binding. The compound's amine group offers opportunities for hydrogen bonding interactions, which are crucial for binding affinity and selectivity in drug design.

In the realm of synthetic chemistry, 3-(cyclohexylmethyl)amino-2-methylpropanenitrile has been utilized as a precursor in multi-step synthetic routes to more complex molecules. Its versatility allows for modifications at multiple positions, enabling chemists to tailor the compound's properties for specific applications. The nitrile group can be hydrolyzed to form carboxylic acids or reduced to amides, while the amine functionality can undergo acylation or alkylation reactions. These transformations make it a valuable reagent in the synthesis of peptidomimetics and other bioactive peptides.

The compound's potential applications extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural motifs are reminiscent of natural products that have demonstrated biological activity, prompting researchers to explore its derivatives as lead compounds. Additionally, its stability under various reaction conditions makes it suitable for large-scale synthesis, which is essential for industrial applications.

From an academic perspective, 3-(cyclohexylmethyl)amino-2-methylpropanenitrile has been employed in teaching and research settings to illustrate key concepts in organic synthesis and medicinal chemistry. Its unique structure serves as an excellent example of how functional groups can be combined to create molecules with tailored properties. Students and researchers alike benefit from studying such compounds, as they provide insights into the principles governing molecular design and drug development.

The future prospects of 3-(cyclohexylmethyl)amino-2-methylpropanenitrile are promising, with ongoing research aiming to uncover new synthetic pathways and applications. As computational methods improve, virtual screening and molecular modeling are being used to predict the biological activity of this compound and its derivatives. These approaches complement traditional experimental methods and accelerate the discovery process.

In conclusion, 3-(cyclohexylmethyl)amino-2-methylpropanenitrile (CAS No. 1096874-36-0) represents a significant compound in modern chemical research. Its structural features and reactivity make it a valuable intermediate in pharmaceutical synthesis, with potential applications across multiple industries. As research continues to evolve, this compound is likely to play an increasingly important role in the development of novel bioactive molecules.